Cas no 2034276-74-7 (3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 2034276-74-7
• MF: C₂₁H₁₉FN₂O₄S
• MW: 414.449967622757
• CID: 5551012
• Update Time: 2025-06-15

3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C21H19FN2O4S/c22-15-4-6-17(7-5-15)28-18-3-1-2-14(12-18)20(26)23-10-8-16(9-11-23)24-19(25)13-29-21(24)27/h1-7,12,16H,8-11,13H2
• InChI Key： KMEQSXCIJQUGJQ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)C3=CC=CC(OC4=CC=C(F)C=C4)=C3)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

Introduction to 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034276-74-7)

3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034276-74-7, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a piperidine ring, a benzoyl group, and a thiazolidine core, which collectively contribute to its unique chemical properties and biological activities.

The piperidine ring is a common motif in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In the context of 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione, the piperidine moiety is strategically positioned to interact with biological targets, potentially modulating enzyme activity or receptor binding. The presence of the benzoyl group further enriches the compound's structural diversity, providing a site for further chemical modification and functionalization. This group is often employed in medicinal chemistry to improve pharmacokinetic profiles and enhance binding affinity.

The thiazolidine core is another critical component of this compound, contributing to its overall stability and reactivity. Thiazolidine derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these structural elements in 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione suggests a multifaceted pharmacological profile that warrants further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies indicate that the fluorophenoxy group may play a crucial role in modulating the compound's binding affinity and selectivity. The fluorine atom's electronic properties can significantly influence the compound's pharmacokinetic behavior, potentially enhancing its bioavailability and metabolic stability. This has opened up new avenues for designing more effective therapeutic agents.

In the realm of drug discovery, 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione has been explored as a potential lead compound for developing novel treatments against various diseases. Preliminary studies have shown promising results in inhibiting key enzymes involved in inflammatory pathways. The compound's ability to interact with these enzymes may provide a novel mechanism for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features make it an attractive candidate for developing kinase inhibitors, which are crucial in the treatment of cancer.

The synthesis of 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 4-fluorophenol and 3-(4-fluorophenoxy)benzoic acid. These intermediates are then coupled with piperidine derivatives through condensation reactions to form the piperidine-benzoyl linkage. Subsequent reactions involving thiazolidine formation complete the synthesis of the target molecule.

The synthetic route also emphasizes green chemistry principles by minimizing waste and utilizing efficient catalytic systems. Transition metal catalysts have been employed to facilitate key transformations under mild conditions, reducing energy consumption and environmental impact. Such sustainable approaches are increasingly important in pharmaceutical research as they align with global efforts to promote environmentally friendly practices.

From a regulatory perspective, 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. This involves comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound. Regulatory agencies such as the FDA and EMA provide guidelines for these studies to ensure that new drugs meet stringent safety standards.

The development pipeline for this compound is currently at an exciting stage. Collaborative efforts between academic researchers and pharmaceutical companies are underway to optimize its pharmacological properties and advance it towards clinical trials. These collaborations leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to accelerate the discovery process.

The potential applications of 3-[1-[3-(4-fluorophenoxy)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione extend beyond traditional therapeutic areas. Researchers are exploring its utility in regenerative medicine and neurodegenerative disorders due to its ability to modulate cellular signaling pathways. For instance, studies suggest that this compound may have neuroprotective effects by inhibiting oxidative stress-induced damage in neuronal cells.

The future prospects for this compound are bright, with ongoing research aiming to uncover new therapeutic applications and improve its efficacy through structural modifications. Advances in biocatalysis and flow chemistry may also enhance its synthesis efficiency, making it more cost-effective for large-scale production.